Cas no 392303-62-7 (N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide)

• Product Name: N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide
• CAS No: 392303-62-7
• MF: C₁₈H₁₆FN₃O₃S₂
• MW: 405.466344833374
• CID: 6561752
• Update Time: 2025-08-05

N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide
• N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide
• Benzamide, N-[5-[[(3-fluorophenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-2,4-dimethoxy-

• Inchi： 1S/C18H16FN3O3S2/c1-24-13-6-7-14(15(9-13)25-2)16(23)20-17-21-22-18(27-17)26-10-11-4-3-5-12(19)8-11/h3-9H,10H2,1-2H3,(H,20,21,23)
• InChI Key： FXPZOSAAHARIBK-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=CC(F)=C2)S1)(=O)C1=CC=C(OC)C=C1OC

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 7.29±0.50(Predicted)

Additional information on N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide

Professional Introduction to N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide (CAS No. 392303-62-7)

N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 392303-62-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development.

The molecular structure of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide is characterized by the presence of several key functional groups, including a thiadiazole ring, a fluorophenylmethylsulfanyl group, and a dimethoxybenzamide moiety. These components contribute to the compound's diverse chemical interactions and biological effects. The thiadiazole ring is particularly notable for its role in various pharmacological applications, while the fluorophenylmethylsulfanyl group enhances its binding affinity to biological targets. The dimethoxybenzamide moiety further influences its solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target specific biological pathways. N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide has emerged as a promising candidate in this context. Studies have demonstrated its potential in modulating various cellular processes, including inflammation, apoptosis, and cell proliferation. These effects are attributed to its ability to interact with multiple intracellular signaling pathways.

One of the most intriguing aspects of this compound is its interaction with enzymes and receptors involved in critical physiological processes. The fluorophenylmethylsulfanyl group plays a pivotal role in enhancing the compound's binding affinity to these targets. This has led to investigations into its potential as an inhibitor of enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the mechanisms by which N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide exerts its effects. These studies have revealed that the compound can modulate the activity of key proteins involved in cancer progression and neurodegenerative disorders. The ability to predict and manipulate these interactions has opened new avenues for drug design and development.

The synthesis of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. These advancements include the use of catalytic processes and green chemistry principles, which enhance yield and reduce environmental impact.

Preclinical studies have provided valuable insights into the pharmacokinetic properties of this compound. Its absorption, distribution, metabolism, and excretion (ADME) profiles suggest that it could be an effective therapeutic agent when administered orally or intravenously. Additionally, preliminary toxicology studies indicate that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development.

The potential applications of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide are vast. It shows promise in treating conditions such as cancer, inflammatory diseases, and neurological disorders. The compound's ability to interact with multiple biological targets makes it a versatile tool for drug discovery. Researchers are exploring its potential as a single-agent therapy or in combination with other drugs to enhance efficacy.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying novel drug candidates like N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide. These technologies allow for rapid testing of large libraries of compounds against various biological targets. The results from these screenings have provided valuable data for optimizing the compound's structure and improving its pharmacological properties.

Future research directions include further exploration of the compound's mechanism of action and identification of additional therapeutic applications. Advances in genetic engineering and CRISPR technology may also enable more precise targeting of specific genetic mutations associated with diseases. This could lead to personalized medicine approaches where N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide is used to treat patients with particular genetic profiles.

In conclusion，N-(5-{(3-fluorophenyl)methylsulfanyl}-1，3，4-thiadiazol-2-yl)-2，4-dimethoxybenzamide (CAS No．392303-62-7) is a highly promising compound with significant potential in pharmaceutical applications．Its unique structural features，combined with recent advancements in drug discovery technologies，make it a valuable asset in the fight against various diseases．Further research is warranted to fully elucidate its therapeutic potential and optimize its clinical utility．